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Compound of Interest

Compound Name: Myxin

Cat. No.: B609384 Get Quote

Disclaimer: There is currently no comprehensive Safety Data Sheet (SDS) available for Myxin
(CAS 13925-12-7).[1] The following guidance is based on available chemical properties,

general laboratory safety protocols for handling hazardous and potentially explosive

compounds, and information on related chemical structures such as phenazine derivatives. All

personnel must conduct a thorough risk assessment before handling this compound.

Myxin is a di-N-oxide phenazine produced by Lysobacter antibioticus OH13, known to be toxic

to many microorganisms and tumor cells.[2][3] It appears as reddish, acicular crystals.[4] A

significant hazard associated with Myxin is its potential to decompose with explosive violence

at approximately 150°C.[4]
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Property Value Source

CAS Number 13925-12-7 [1][4]

Molecular Formula C13H10N2O4 ChemicalBook

Molar Mass 258.23 g/mol [1]

Appearance Red needle-like crystals [1][4]

Melting Point 120-130 °C (decomposes) [1]

Solubility Soluble in acetone [4]

Storage

2 years at -20°C (powder), 2

weeks at 4°C in DMSO, 6

months at -80°C in DMSO

[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when handling Myxin due to its hazardous nature

and the lack of complete safety data. The following table outlines the recommended PPE for

various stages of handling.
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Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting (Solid)

Safety goggles

and a face shield

Double-gloving

with chemical-

resistant gloves

(e.g., nitrile)

Flame-resistant

lab coat,

buttoned

N95 respirator or

higher,

depending on the

risk of

aerosolization

Handling

Solutions

Chemical splash

goggles

Chemical-

resistant gloves

(e.g., nitrile)

Flame-resistant

lab coat,

buttoned

Work in a

certified chemical

fume hood

Heating (Avoid if

possible)

Safety goggles

and a face shield

behind a blast

shield

Thermal-

insulating and

chemical-

resistant gloves

Flame-resistant

lab coat,

buttoned

Work in a

certified chemical

fume hood

Waste Disposal Safety goggles
Chemical-

resistant gloves

Flame-resistant

lab coat,

buttoned

As required by

the specific

disposal

procedure

Experimental Protocols
Safe Handling and Use

Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. Prepare the work area by removing all unnecessary items and ensuring a clear

path for movement.

Weighing: Conduct all weighing of solid Myxin in a chemical fume hood to minimize

inhalation exposure. Use anti-static weigh boats and tools to prevent ignition from static

discharge.

Dissolving: When preparing solutions, add Myxin powder to the solvent slowly and in small

portions. Avoid rapid mixing that could generate heat.
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Heating: AVOID HEATING MYXIN. Due to its explosive decomposition at elevated

temperatures, alternative methods for increasing solubility or reaction rates should be

considered. If heating is absolutely necessary, it must be done behind a blast shield with

extreme caution and with the smallest possible quantities.

Spill Management: In case of a spill, evacuate the immediate area. For small spills of solid

material, gently cover with an absorbent material and carefully scoop into a designated

waste container. For liquid spills, absorb with a non-reactive absorbent material and dispose

of as hazardous waste. Do not use combustible materials for cleanup.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All Myxin waste, including contaminated PPE and labware, must be treated as hazardous

waste.

Segregation: Collect all Myxin waste in a designated, clearly labeled, and sealed container.

Do not mix with other chemical waste unless compatibility is confirmed.

Inactivation (if possible): Consult with your institution's environmental health and safety

(EHS) office for approved methods of inactivating Myxin before disposal.

Packaging: Package the waste container in a secondary, shatter-proof container for

transport.
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Labeling: Clearly label the waste container with "Hazardous Waste," "Myxin," and any other

required institutional information.

Disposal: Arrange for pickup and disposal by your institution's EHS-approved hazardous

waste management service.

Diagrams
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Myxin Handling Workflow
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Caption: Workflow for the safe handling of Myxin, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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